1-(1-phenyl-1H-pyrazol-5-yl)methanamine dihydrochloride
Overview
Description
“1-(1-phenyl-1H-pyrazol-5-yl)methanamine dihydrochloride” is a chemical compound with the molecular formula C10H11N3·2HCl . It is related to “1-(1-Phenyl-1H-pyrazol-4-yl)methanamine hydrochloride” which has a molecular weight of 209.68 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H11N3.2ClH/c11-8-10-6-7-12-13(10)9-4-2-1-3-5-9;;/h1-7H,8-9,12H2;2*1H . This indicates that the molecule consists of a phenyl group (C6H5-) and a pyrazolyl group (C3H3N2-) attached to a methanamine group (CH2NH2), along with two chloride ions.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-phenyl-1H-pyrazol-5-yl)methanamine dihydrochloride involves the reaction of 1-phenyl-1H-pyrazole-5-carboxaldehyde with methylamine followed by reduction of the resulting imine to yield the desired product.", "Starting Materials": [ "1-phenyl-1H-pyrazole-5-carboxaldehyde", "methylamine", "reducing agent", "solvent", "dihydrochloride salt" ], "Reaction": [ "Step 1: React 1-phenyl-1H-pyrazole-5-carboxaldehyde with excess methylamine in a suitable solvent to form the imine intermediate.", "Step 2: Reduce the imine intermediate using a suitable reducing agent to yield 1-(1-phenyl-1H-pyrazol-5-yl)methanamine.", "Step 3: Quench the reaction mixture with a suitable acid to form the dihydrochloride salt of the desired product." ] } | |
CAS RN |
2551118-01-3 |
Molecular Formula |
C10H13Cl2N3 |
Molecular Weight |
246.1 |
Purity |
95 |
Origin of Product |
United States |
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